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Compound of Interest

(2S,3R)-2-Aminooctadec-4-ene-
Compound Name:

1,3,6-triol
CAS No.: 1177408-85-3
Cat. No.: B3245759

Get Quote

Introduction & Biological Context

6-Hydroxyceramides (often abbreviated as Cer [H] or H-class ceramides) are a specialized
subclass of sphingolipids found predominantly in the human epidermis. Unlike the ubiquitous
sphingosine (S) or phytosphingosine (P) bases, the 6-hydroxysphingosine (H) base contains a
unique allylic alcohol structure at the C6 position.

In the Stratum Corneum (SC), these ceramides (specifically subclasses like Cer [NH], Cer [AH],
and the ultra-long-chain Cer [EOH]) play a pivotal role in forming the Long Periodicity Phase
(LPP) (=13 nm) of the lipid lamellae. This phase is essential for the skin's barrier function.
Depletion or alteration of 6-hydroxyceramides is a hallmark of barrier-compromised conditions
such as Atopic Dermatitis (Eczema) and Psoriasis.

Chemical Structure Overview

The "6-hydroxy" designation refers to the sphingoid base:

e Sphingosine (S): d18:1 (1,3-dihydroxy-4-sphingenine)
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e Phytosphingosine (P): t18:0 (1,3,4-trihydroxy-sphinganine)
e 6-Hydroxysphingosine (H): t18:1 (1,3,6-trihydroxy-4-sphingenine)

Because of the additional hydroxyl group and the double bond, H-base ceramides exhibit
unique polarity and solubility profiles compared to standard Cer [NS] or Cer [NP] standards.

Sourcing and Reagents

Unlike common C16-Ceramide standards, 6-hydroxyceramides are not always available in pre-
mixed kits. Accurate quantification requires high-purity standards and structurally appropriate
Internal Standards (1S).

Recommended Standards

o Commercial Source
Component Description
Examples

N-Lignoceroyl-6- , o
Avanti Polar Lipids, Matreya

Primary Standard hydroxysphingosine (Cer [NH] LLC

d18:1/24:0)

Ceramide [NH] d9
Internal Standard (Deuterated) or Ceramide [NS]  Avanti Polar Lipids
d18:1/12:0 (Surrogate)

Chloroform (CHCIs), Methanol LC-MS Grade
(MeOH), Isopropanol (IPA) (Honeywell/Sigma)

Solvents

Formic Acid, Ammonium
Additives LC-MS Grade
Formate

Note on Internal Standards: If a direct deuterated 6-hydroxyceramide (e.g., d9-Cer [NH]) is
unavailable, use a non-endogenous surrogate like C12-Ceramide (d18:1/12:0). However, be
aware that the ionization efficiency of the H-base differs from the S-base.

Protocol: Preparation of Standard Stock Solutions

Safety Warning: Chloroform is a carcinogen and volatile. Perform all steps in a fume hood. Use
glass or stainless steel equipment; avoid plastics to prevent polymer leaching (phthalates)
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which interfere with lipidomics.

Step 1: Primary Stock Preparation (1 mg/mL)

6-hydroxyceramides are highly lipophilic and prone to precipitation in pure methanol.

Weighing: Accurately weigh 1.0 mg of the 6-hydroxyceramide powder into a silanized amber
glass vial.

e Solvent Addition: Add 1.0 mL of Chloroform:Methanol (2:1, v/v).

o Reasoning: Chloroform solubilizes the long hydrophobic chains, while methanol aids in
polarity matching for the hydroxyl headgroups.

» Dissolution: Vortex vigorously for 30 seconds. If the solution is not clear, sonicate in a water
bath at 35°C for 5-10 minutes.

o Critical Check: Ensure no particulates remain. H-class ceramides with very long chains
(C24:0, C26:0) may require warming to 40°C.

o Storage: Flush the headspace with Nitrogen (N2) or Argon gas to prevent oxidation of the
double bond. Cap tightly with a Teflon-lined cap. Store at -80°C.

o Stability: Stable for 6-12 months.

Step 2: Working Stock Preparation (10 pg/mL)

Prepare this solution fresh or weekly.
 Diluent: Prepare Isopropanol:Methanol:Chloroform (4:2:1).

o Reasoning: This mixture bridges the gap between the high-organic stock and the LC
mobile phase, preventing precipitation upon injection.

e Dilution: Transfer 10 pL of the Primary Stock (1 mg/mL) into 990 pL of the Diluent.

¢ Mixing: Vortex for 20 seconds.
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Step 3: Calibration Curve Construction

Prepare a serial dilution series in Methanol:IPA (1:1) containing a constant concentration of
Internal Standard (e.g., 100 ng/mL).

Concentration Volume of Previous Volume of Diluent
Standard ID
(ng/mL) Std (pL) (bL)
100 (of Working
STD 7 1000 900
Stock)
STD 6 500 500 (of STD 7) 500
STD 5 200 400 (of STD 6) 600
STD 4 100 500 (of STD 5) 500
STD 3 50 500 (of STD 4) 500
STD 2 10 200 (of STD 3) 800
STD 1 1 100 (of STD 2) 900

LC-MS/MS Analytical Method[1][2][3][4][5][6]

The 6-hydroxy moiety alters the fragmentation pattern compared to standard ceramides.

Chromatography Conditions

e Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 yum) or equivalent.

o Why C18? HILIC separates by class (polar headgroup), but C18 is superior for separating
the complex chain-length distributions (C16-C34) found in skin lipids.

e Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

o Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic
Acid.

o Gradient:
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0-2 min: 40% B

[e]

o

2-12 min: Linear ramp to 99% B

12-15 min: Hold 99% B

[¢]

[¢]

15.1 min: Re-equilibrate 40% B

Mass Spectrometry (MRM Parameters)

Operate in Positive Electrospray lonization (ESI+) mode. While negative mode detects the fatty
acid, positive mode is generally more sensitive for the sphingoid base fragment.

e Precursor lon: [M+H]* (Calculate based on exact mass).
e Product lon (Quantifier):
o For Sphingosine (S) base: m/z 264.3 (Loss of 2 H20).

o For 6-Hydroxysphingosine (H) base: m/z 280.3 (Loss of 2 H20 from the tri-hydroxy base,
MW 315) or m/z 262.3 (Loss of 3 H20).

o Optimization: Perform a Product lon Scan on your specific standard. The additional OH
group often leads to a dominant water-loss fragment distinct from the S-base.

Example MRM Table for Cer [NH] C24:0

Formula: C42Hs3NOa

e MW: 666.1
e Precursor: 666.6 [M+H]*
 Transitions:
o 666.6 -> 280.3 (Quantifier - H-base fragment)

o 666.6 -> 262.3 (Qualifier - Dehydrated H-base)
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o 666.6 -> 648.6 (Loss of water from parent)

Visual Workflows
Figure 1: Standard Preparation Workflow

6-OH Ceramide Powder

(1 mg) Dissolve
Primary Stock
1 mg/mL; .
NS EEL Dilute 1:100
CHCI3:MeOH (2:1) —
Solvent Working Stock | _ Serial Dilution _ [SSlEEIIEEIT LC-MS/MS Analysis
10 pg/mL (1 - 1000 ng/mL) ESI+ MRM
IPAMeOH:CHCI3 |———— | (0 ug/mL) in MeOH:IPA ( )
(4:2:1)

Click to download full resolution via product page

Caption: Step-by-step workflow for solubilizing and diluting hydrophobic 6-hydroxyceramide
standards.

Figure 2: Chemical Logic of 6-Hydroxyceramide
Analysis
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Caption: Fragmentation logic for MRM transition selection. The H-base yields a specific

diagnostic ion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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